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Compound of Interest

Compound Name: Hydrazine sulfate

Cat. No.: B3026440 Get Quote

An In-Depth Technical Guide to Hydrazine Sulfate for Laboratory Applications

Introduction
Hydrazine sulfate, identified by the CAS number 10034-93-2, is a salt formed from the

reaction of hydrazine with sulfuric acid.[1][2] It presents as a white, crystalline, or powdered

solid and is favored in many laboratory settings over its parent compound, hydrazine, due to its

non-volatile nature and greater resistance to atmospheric oxidation during storage.[1] This

guide provides a comprehensive overview of hydrazine sulfate, detailing its chemical and

physical properties, key laboratory applications with detailed protocols, and essential safety

and handling procedures for researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties
Hydrazine sulfate is an ionic compound with the chemical formula [N₂H₅]⁺[HSO₄]⁻.[1] It is

soluble in hot water, sparingly soluble in cold water, and insoluble in alcohol.[3] Its key

physicochemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 10034-93-2 [1][4][5]

Molecular Formula H₆N₂O₄S [5]

Molecular Weight 130.12 g/mol [1][2][5]

Appearance
Colorless crystals or white

powder
[1][2]

Melting Point 254 °C (decomposes) [2]

Density 1.37 g/cm³

Solubility in Water 30 g/L at 20 °C [1]

pH 1.3 (0.2 M aqueous solution) [6]

Core Laboratory Applications
Hydrazine sulfate's utility in the laboratory is primarily derived from its properties as a powerful

reducing agent and a versatile building block in organic synthesis.

Reducing Agent in Analytical Chemistry
Hydrazine sulfate is a reliable reducing agent used in various analytical procedures, including

the gravimetric estimation of metals like nickel and cobalt, and in the analysis of minerals and

slags.[6] A principal application is in titrimetric analysis, where its reducing power is harnessed

for quantitative determination.

Protocol: Iodometric Titration to Assay Hydrazine Sulfate
This protocol describes a self-validating method for determining the purity of a hydrazine
sulfate sample through back-titration with a standardized sodium thiosulfate solution.[7] The

principle lies in the oxidation of hydrazine sulfate by a known excess of iodine, followed by the

titration of the unreacted iodine.

Step-by-Step Methodology:
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Standard Solution Preparation: Accurately weigh approximately 1 gram of hydrazine
sulfate, dissolve it in deionized water in a 500 mL volumetric flask, and dilute to the mark.

Reaction Setup: Pipette 50.0 mL of the prepared hydrazine sulfate solution into a flask. Add

1 gram of sodium bicarbonate to buffer the solution, which is crucial for ensuring the reaction

goes to completion without side reactions.

Oxidation: Add precisely 50.0 mL of a standardized 0.1 N iodine volumetric solution. The

iodine will oxidize the hydrazine sulfate.

Back-Titration: Titrate the excess (unreacted) iodine with a standardized 0.1 N sodium

thiosulfate volumetric solution.

Endpoint Detection: As the solution turns pale yellow, add 3 mL of starch indicator solution.

The solution will turn a deep blue-black. Continue the titration until the blue color disappears,

marking the endpoint.

Calculation: One milliliter of 0.1 N iodine is equivalent to 0.003253 g of (NH₂)₂·H₂SO₄.[7]

Workflow for Iodometric Titration of Hydrazine Sulfate

Prepare Hydrazine Sulfate Solution Aliquot Solution & Add NaHCO₃ Buffer  50.0 mL Add Excess Standardized Iodine Solution  50.0 mL of 0.1 N I₂ Titrate Excess Iodine with Standardized Na₂S₂O₃
  Reaction: N₂H₄ + 2I₂ → N₂ + 4HI Add Starch Indicator Near Endpoint  Solution turns pale yellow Endpoint: Blue Color Disappears  Titration continues Calculate Purity  Use titration volumes

Synthesis of 3,5-Dimethylpyrazole

Products

Hydrazine Sulfate N₂H₆SO₄

Base e.g., Na₂CO₃

3,5-Dimethylpyrazole C₅H₈N₂
  Condensation & Cyclization

Acetylacetone C₅H₈O₂

Byproducts Na₂SO₄, H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3026440?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Hydrazine_sulfate
https://chemiis.com/product/hydrazine-sulphate/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2679815.htm
https://cymitquimica.com/cas/10034-93-2/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2679815_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrazine-Sulfate
https://pubs.acs.org/doi/10.1021/acsreagents.4159
https://www.benchchem.com/product/b3026440#cas-number-for-hydrazine-sulfate-for-laboratory-use
https://www.benchchem.com/product/b3026440#cas-number-for-hydrazine-sulfate-for-laboratory-use
https://www.benchchem.com/product/b3026440#cas-number-for-hydrazine-sulfate-for-laboratory-use
https://www.benchchem.com/product/b3026440#cas-number-for-hydrazine-sulfate-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026440?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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